Cas no 827299-99-0 (Benzoic acid, 2,6-dichloro-, 3-boronophenyl ester)

• Product Name: Benzoic acid, 2,6-dichloro-, 3-boronophenyl ester
• CAS No: 827299-99-0
• MF: C₁₃H₉BCl₂O₄
• MW: 310.92516207695
• CID: 685621
• PubChem ID: 127260122
• Update Time: 2025-04-19

Benzoic acid, 2,6-dichloro-, 3-boronophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,6-dichloro-, 3-boronophenyl ester
• [3-(2,6-dichlorobenzoyl)oxyphenyl]boronic acid
• (3-(Benzoyloxy)-2,4-dichlorophenyl)boronic acid
• starbld0019511
• 827299-99-0
• [3-(benzoyloxy)-2,4-dichlorophenyl]boronic acid

• Inchi： 1S/C13H9BCl2O4/c15-10-7-6-9(14(18)19)11(16)12(10)20-13(17)8-4-2-1-3-5-8/h1-7,18-19H
• InChI Key： GFECBYZNTMHNBV-UHFFFAOYSA-N
• SMILES： ClC1=C(B(O)O)C=CC(=C1OC(C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 309.9970943g/mol
• Monoisotopic Mass: 309.9970943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų